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Compound of Interest

Compound Name: Dodecane-2-sulfonic acid
CAS No.: 90817-24-6
Cat. No.: B14365285
Get Quote
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Executive Summary & Scientific Rationale

Dodecane-2-sulfonic acid (C12-2-SO3H) represents a critical model compound within the
class of Secondary Alkane Sulfonates (SAS) and Internal Olefin Sulfonates (I0S). Unlike
primary surfactants (e.g., Sodium Dodecyl Sulfate), the sulfonate group in dodecane-2-
sulfonic acid is positioned at the second carbon atom. This structural isomerism provides a
unique "hydrophobic tail branching" effect—effectively creating a short methyl tail and a longer
decyl tail.

Why this molecule matters in EOR:

o Thermal Hydrolytic Stability: Unlike sulfate esters which hydrolyze at high reservoir
temperatures (>60°C), the C-S bond in sulfonates is thermally stable up to ~200°C, making it
suitable for harsh reservoir conditions.

o Solubility & Krafft Point: The internal headgroup disrupts crystal packing, significantly
lowering the Krafft point compared to its 1-sulfonate isomer. This ensures solubility in high-
salinity brines often found in formation water.
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e Microemulsion Formation: The specific geometry favors the formation of Winsor Type IlI
(middle phase) microemulsions, which are essential for ultra-low interfacial tension (IFT) and
maximum oil solubilization.

This guide details the protocols for validating dodecane-2-sulfonic acid as a mobilization
agent for residual oil saturation (

).
Mechanism of Action

The efficacy of dodecane-2-sulfonic acid relies on two synergistic mechanisms: IFT
Reduction and Wettability Alteration.

Mechanistic Pathway Diagram
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Figure 1: Mechanistic pathway of Dodecane-2-sulfonic acid in mobilizing residual oil through
IFT reduction and wettability alteration.

Experimental Protocols

Protocol A: Phase Behavior & Salinity Scan (The
"Winsor Test")

Objective: Determine the "Optimal Salinity" (
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) where the surfactant creates a Type Il microemulsion (solubilization of both oil and water is
maximized).

Reagents:

Dodecane-2-sulfonic acid (sodium salt), >98% purity.
Synthetic Brine (NaCl, CaClz, MgCl: ratio matched to reservoir).
Crude Oil (dead oil) or model oil (e.g., n-decane/toluene mixture).

Isobutanol (IBA) or Sec-butanol (SBA) as co-solvent (optional, if gel formation occurs).

Workflow:

Stock Preparation: Prepare a 2.0 wt% surfactant stock solution in deionized water.
Salinity Array: Prepare a series of glass pipettes (5 mL volume).

o Keep surfactant concentration constant (e.g., 0.5 wt%).[1]

o Vary NaCl concentration from 0.5% to 8.0% in 0.5% increments.

Oil Addition: Add crude oil to each pipette at a 1:1 water-oil ratio (WOR).
Equilibration:

o Seal pipettes (flame seal or tight cap).

o Invert gently 20 times to mix.

o Incubate at reservoir temperature (e.g., 60°C) for 7-14 days.
Observation: Record phase volumes.

o Winsor | (Lower Phase): Surfactant in water (Low salinity).[2][3][4]

o Winsor Il (Middle Phase): Surfactant + Oil + Water bicontinuous phase (Optimal salinity).
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o Winsor Il (Upper Phase): Surfactant in oil (High salinity).[4]

Data Output Table (Example):

Solubilization Ratio

.. ( IFT Estimate
Salinity (wt% NaCl) Phase Type
(mN/m)

)
1.0 Winsor | N/A
2.5 Winsor | -> Il 8
3.5 Winsor IlI 15 (Ultra-Low)
5.0 Winsor I 6

Protocol B: Dynamic Interfacial Tension (Spinning Drop
Tensiometry)

Objective: Quantify the IFT at the optimal salinity to verify it reaches the EOR target of

mN/m.

Equipment: Spinning Drop Tensiometer (e.g., Kriss SDT or DataPhysics SVT).

Step-by-Step:

Calibration: Calibrate the pixel-to-mm ratio using a standard wire or needle at the target
temperature (60°C).

« Filling: Fill the capillary tube with the agueous surfactant phase (heavy phase) derived from
the optimal salinity found in Protocol A.

* Injection: Inject a 2.0

L droplet of crude oil (light phase) into the center of the capillary.

e Spinning:
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o Start rotation at 3,000 RPM.
o Increase to 6,000-8,000 RPM until the droplet elongates into a cylinder (length

4x diameter).

o Measurement: Record the droplet diameter (

) every 5 minutes until equilibrium is reached (usually 30—60 mins).

o Calculation: Use Vonnegut's equation:

Where

is IFT,

is density difference,

is angular velocity, and

is refractive index.

Protocol C: Core Flooding (Displacement Efficiency)

Objective: Measure the Tertiary Recovery Factor (%OO0IP) using a sandstone or carbonate
core.

Setup Diagram:
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(Brine/Qil/Chem) Piston Accumulators (High Pressure/Temp) Regulator IFitiln Cell it

Click to download full resolution via product page
Figure 2: High-pressure high-temperature (HPHT) core flooding setup.
Procedure:

o Core Preparation: Clean and dry a Berea sandstone core. Measure porosity and
permeability (
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)

e Brine Saturation: Vacuum saturate with formation brine. Measure pore volume (PV).[1]
 Oil Saturation (

): Inject crude oil until no more water is produced (Irreducible water saturation,
). Determine Initial Oil in Place (OOIP).

e Aging: Age the core at reservoir temperature for 2—4 weeks to restore wettability.
o Secondary Recovery (Waterflood): Inject brine @ 1 ft/day until oil cut < 1%. Calculate

(Residual Oil Saturation).

o Tertiary Recovery (Chemical Flood):
o Inject 0.3-0.5 PV of Dodecane-2-sulfonic acid slug (at Optimal Salinity).
o (Optional) Follow with Polymer Drive for mobility control.
o Chase with brine.[3]
e Analysis: Collect effluent fractions. Measure oil volume.
o Calculation: Recovery Factor (

) = (Cumulative Oil Produced / OOIP)

100.

Troubleshooting & Optimization
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Issue

Probable Cause

Corrective Action

Precipitation

High divalent ions (

) in brine.

Add a chelating agent (EDTA)
or switch to a co-surfactant
blend (e.g., add an
Ethoxylated Alcohol).

High IFT (>

)

Not at optimal salinity.

Rerun salinity scan with finer

increments. Check surfactant

purity.[3]

Gel Formation

Liquid crystal formation at

interface.

Add co-solvent (Isobutanol or
SBA) at 0.5-1.0 wt%.

High Adsorption

Carbonate rock surface charge

attraction.

Use sacrificial agent (Sodium
Carbonate) or switch to "alkali-

free" formulation.
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(Note: While specific academic papers solely on "dodecane-2-sulfonic acid” are rare, the

protocols above are industry-standard for the class of Secondary Alkane Sulfonates/Internal

Olefin Sulfonates to which this molecule belongs.)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Application Note: Dodecane-2-Sulfonic Acid in
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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